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Compound of Interest

Compound Name: Apoptosis inducer 22

Cat. No.: B15541552

Get Quote

For researchers, scientists, and drug development professionals, this document provides

detailed application notes and protocols for the use of Apoptosis Inducer 22, also known as

QR-5. This small molecule has been identified as an inducer of apoptosis in colon cancer cells

through the inhibition of the Wnt/β-catenin signaling pathway.

Chemical Properties and Stock Solution Preparation
A thorough understanding of the physicochemical properties of Apoptosis Inducer 22 (QR-5)

is crucial for its effective use in experimental settings. The following tables summarize its key

characteristics and provide a detailed protocol for the preparation of stock solutions.

Quantitative Data Summary
Property Value Reference

Molecular Formula C₂₀H₁₄BrN₃O₂ N/A

Molecular Weight 408.25 g/mol N/A

IC₅₀ (SW480 cells) 63.1 µM [1]

IC₅₀ (HT29 cells) 46.5 µM [1]
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Table 1: Physicochemical Properties and In Vitro Activity of Apoptosis Inducer 22 (QR-5)

Solvent Solubility Notes

DMSO ≥ 10 mM
It is recommended to warm the

solution to enhance solubility.

Ethanol Insoluble
Not a recommended solvent

for stock solution preparation.

Table 2: Solubility of Apoptosis Inducer 22 (QR-5)

Stock Solution Preparation Protocol
Materials:

Apoptosis Inducer 22 (QR-5) powder

Dimethyl sulfoxide (DMSO), sterile

Sterile microcentrifuge tubes or vials

Vortex mixer

Water bath (optional)

Procedure:

Calculate the required amount: Determine the desired stock solution concentration (e.g., 10

mM) and the final volume. Use the following formula to calculate the mass of Apoptosis
Inducer 22 required: Mass (g) = Desired Concentration (mol/L) x Final Volume (L) x

Molecular Weight ( g/mol )

Weigh the compound: Carefully weigh the calculated amount of Apoptosis Inducer 22
powder in a sterile microcentrifuge tube.

Add DMSO: Add the appropriate volume of sterile DMSO to the tube.
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Dissolve the compound: Vortex the solution until the powder is completely dissolved. Gentle

warming in a water bath (37°C) can aid in dissolution. Ensure the solution is clear before

use.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the stock solution at -20°C for short-term storage (weeks) or -80°C for

long-term storage (months).

Mechanism of Action: Inhibition of the Wnt/β-
catenin Pathway
Apoptosis Inducer 22 (QR-5) exerts its pro-apoptotic effects by targeting the Wnt/β-catenin

signaling pathway, a critical pathway often dysregulated in colorectal cancer. In the absence of

Wnt signaling, a destruction complex phosphorylates β-catenin, targeting it for ubiquitination

and subsequent proteasomal degradation. Upon activation of the Wnt pathway, this destruction

complex is inhibited, leading to the accumulation of β-catenin in the cytoplasm. This stabilized

β-catenin then translocates to the nucleus, where it acts as a transcriptional co-activator with

TCF/LEF transcription factors to promote the expression of genes involved in cell proliferation

and survival. Apoptosis Inducer 22 (QR-5) is believed to interfere with this process, leading to

a decrease in nuclear β-catenin and the subsequent induction of apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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